Cas no 18113-18-3 (2,5-Dimethoxyphenol)

• Product Name: 2,5-Dimethoxyphenol
• CAS No: 18113-18-3
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD00094237
• CID: 135687
• PubChem ID: 5314498
• Update Time: 2025-06-09

2,5-Dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethoxyphenol
• 2,5-DIMETHOXY-PHENOL
• Phenol, 2,5-dimethoxy-
• 2-Hydroxy-1.4-dimethoxy-benzol
• ghl.PD_Mitscher_leg0.593
• Phenol,2,5-dimethoxy
• 3-Hydroxy-4-methoxyanisole
• 3,6-Dimethoxyphenol
• KYFBKHRLIHDKPB-UHFFFAOYSA-N
• WT1556
• MB00643
• CM10473
• AS06540
• AM82858
• AB0022967
• ST2415870
• TL8001449
• W3938

• MDL： MFCD00094237
• Inchi： 1S/C8H10O3/c1-10-6-3-4-8(11-2)7(9)5-6/h3-5,9H,1-2H3
• InChI Key： KYFBKHRLIHDKPB-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1O)OC

Computed Properties

• Exact Mass: 154.06300
• Monoisotopic Mass: 154.062994177 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.7
• Molecular Weight: 154.16

Experimental Properties

• Density: 1.134±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 135°C/15mmHg(lit.)
• Flash Point: 116.7±21.8 ºC,
• Refractive Index: 1.5466 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (7.6 g/l) (25 º C),
• PSA: 38.69000
• LogP: 1.40940
• λmax: 305(lit.)

2,5-Dimethoxyphenol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Inert atmosphere,Room Temperature(BD67723)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,5-Dimethoxyphenol

2,5-Dimethoxyphenol (CAS No. 18113-18-3): A Comprehensive Overview

2,5-Dimethoxyphenol (CAS No. 18113-18-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2,5-Dimethoxyphenol, is characterized by its unique molecular structure, which consists of a phenol ring substituted with two methoxy groups at the 2 and 5 positions. The chemical formula of 2,5-Dimethoxyphenol is C₈H₁₀O₃, and its molecular weight is approximately 154.16 g/mol.

The physical properties of 2,5-Dimethoxyphenol are notable for its white to off-white crystalline solid form at room temperature. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and acetone. The compound exhibits a melting point of around 76-79°C and a boiling point of approximately 260°C at atmospheric pressure.

In terms of chemical reactivity, 2,5-Dimethoxyphenol can undergo various reactions due to the presence of the phenolic hydroxyl group and the methoxy substituents. These functional groups make it an attractive starting material for the synthesis of more complex molecules. For instance, the phenolic hydroxyl group can participate in nucleophilic substitution reactions, esterification, and ether formation. The methoxy groups can be deprotected or modified through various chemical transformations.

2,5-Dimethoxyphenol has garnered significant attention in recent years due to its potential biological activities and applications in pharmaceutical research. Studies have shown that this compound possesses antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit lipid peroxidation. These antioxidant effects make it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant properties, 2,5-Dimethoxyphenol has been investigated for its anti-inflammatory effects. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This anti-inflammatory activity suggests potential therapeutic applications in inflammatory conditions like arthritis and inflammatory bowel disease.

The cytotoxicity of 2,5-Dimethoxyphenol has also been evaluated in various cancer cell lines. Studies have shown that it can induce apoptosis in cancer cells through mechanisms involving the modulation of signaling pathways such as p53 and Bcl-2. These findings highlight the potential of 2,5-Dimethoxyphenol as a lead compound for the development of novel anticancer agents.

Beyond its direct biological activities, 2,5-Dimethoxyphenol serves as an important intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block for the preparation of natural products with diverse biological activities. One notable example is its use in the synthesis of certain flavonoids and lignans, which are known for their antioxidant and anti-inflammatory properties.

In the pharmaceutical industry, 2,5-Dimethoxyphenol is used as a starting material for the synthesis of various drugs and drug candidates. Its unique chemical structure allows for the introduction of additional functional groups that can enhance or modify the biological activity of the final product. This versatility makes it a valuable compound in drug discovery and development processes.

The environmental impact of 2,5-Dimethoxyphenol has also been studied to ensure its safe use in industrial and research settings. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are recommended to minimize any potential environmental risks.

In conclusion, 2,5-Dimethoxyphenol (CAS No. 18113-18-3) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure and biological activities make it a valuable resource for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for its use in drug development and other advanced applications.